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Abstract
This application note details a validated UV-Vis spectrophotometric method for the quantitative

determination of Disperse Blue 183, a common azo dye used in the textile industry. This

method is simple, rapid, and cost-effective, making it suitable for routine quality control and

research applications. The protocol outlines the preparation of standards and samples, the

determination of the wavelength of maximum absorbance (λmax), and the construction of a

calibration curve for quantification. All experimental data is presented in clear, tabular format,

and the workflow is visualized using diagrams.

Introduction
Disperse Blue 183 is a synthetic dye widely utilized for dyeing polyester and other synthetic

fibers.[1] Accurate quantification of this dye is crucial for ensuring product quality, monitoring

dyeing processes, and assessing environmental impact. UV-Visible spectrophotometry is a

well-established analytical technique that relies on the absorption of light by a substance at a

specific wavelength. This application note provides a detailed protocol for the quantification of

Disperse Blue 183 using this technique.

Principle
The quantification of Disperse Blue 183 by UV-Vis spectrophotometry is based on the Beer-

Lambert Law, which states that the absorbance of a solution is directly proportional to the

concentration of the absorbing species and the path length of the light through the solution.
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Materials and Methods
Instrumentation

UV-Vis Spectrophotometer (double beam)

Analytical Balance

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

Quartz cuvettes (1 cm path length)

Reagents and Chemicals
Disperse Blue 183 (analytical standard)

Acetone (spectroscopic grade)[2][3]

Dimethylformamide (DMF) (spectroscopic grade)[2][3]

Note: Disperse Blue 183 is soluble in acetone and dimethylformamide.[2][3] This protocol will

proceed with acetone as the solvent.

Experimental Protocols
Determination of Wavelength of Maximum Absorbance
(λmax)

Prepare a stock solution: Accurately weigh 10 mg of Disperse Blue 183 and dissolve it in a

100 mL volumetric flask with acetone to obtain a concentration of 100 µg/mL.

Prepare a working solution: Dilute 1 mL of the stock solution to 10 mL with acetone in a

volumetric flask to get a 10 µg/mL solution.

Scan the spectrum: Record the UV-Vis spectrum of the 10 µg/mL solution from 400 nm to

800 nm using acetone as a blank.
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Identify λmax: The wavelength at which the maximum absorbance is observed is the λmax.

The maximum absorption wavelength for Disperse Blue 183 is approximately 625 nm.[2]

Preparation of Standard Solutions and Calibration Curve
Prepare a series of standard solutions: From the 100 µg/mL stock solution, prepare a series

of dilutions in 10 mL volumetric flasks to obtain concentrations of 2, 4, 6, 8, and 10 µg/mL in

acetone.

Measure absorbance: Measure the absorbance of each standard solution at the determined

λmax (625 nm) using acetone as the blank.

Construct the calibration curve: Plot a graph of absorbance versus concentration.

Perform linear regression: Calculate the equation of the line (y = mx + c) and the coefficient

of determination (R²). The R² value should be ≥ 0.995 for the curve to be considered linear.

Preparation of Sample Solution
Accurately weigh a sample containing Disperse Blue 183.

Dissolve the sample in a known volume of acetone.

Filter the solution if necessary to remove any particulate matter.

Dilute the sample solution with acetone to a concentration that falls within the linear range of

the calibration curve.

Quantification of Disperse Blue 183 in the Sample
Measure the absorbance of the prepared sample solution at 625 nm.

Calculate the concentration of Disperse Blue 183 in the sample solution using the equation

from the linear regression of the calibration curve.

Account for any dilution factors to determine the original concentration of Disperse Blue 183
in the sample.
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Data Presentation
Table 1: Determination of λmax for Disperse Blue 183

Parameter Value

Solvent Acetone

Wavelength Range 400 - 800 nm

λmax 625 nm[2]

Table 2: Calibration Data for Disperse Blue 183 in Acetone

Concentration (µg/mL) Absorbance at 625 nm

2 [Absorbance Value]

4 [Absorbance Value]

6 [Absorbance Value]

8 [Absorbance Value]

10 [Absorbance Value]

Table 3: Method Validation Parameters

Parameter Result

Linearity (R²) ≥ 0.995

Limit of Detection (LOD) [Calculated Value] µg/mL

Limit of Quantification (LOQ) [Calculated Value] µg/mL
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Preparation

Analysis

Quantification

Prepare Stock Solution
(100 µg/mL Disperse Blue 183 in Acetone)

Prepare Standard Solutions
(2, 4, 6, 8, 10 µg/mL) Prepare Sample Solution

Determine λmax
(Scan from 400-800 nm)

Measure Absorbance of Standards
at λmax (625 nm)

Measure Absorbance of Sample
at λmax (625 nm)

Construct Calibration Curve
(Absorbance vs. Concentration)

Calculate Sample Concentration

Perform Linear Regression
(y = mx + c, R² ≥ 0.995)
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Caption: Experimental workflow for the quantification of Disperse Blue 183.
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Beer-Lambert Law: A = εcl

Absorbance (A) ∝

Concentration (c)

Path Length (l)

Where ε is the molar absorptivity

Click to download full resolution via product page

Caption: Relationship described by the Beer-Lambert Law.

Conclusion
The described UV-Vis spectrophotometric method provides a reliable and straightforward

approach for the quantification of Disperse Blue 183. The method is suitable for various

applications within the research, development, and quality control sectors of the textile and dye

manufacturing industries. The provided protocols and data presentation guidelines ensure

reproducibility and ease of implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Quantification of Disperse Blue 183
using UV-Vis Spectrophotometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345753#uv-vis-spectrophotometry-for-
quantification-of-disperse-blue-183]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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